Cas no 88499-80-3 (6-Heptynimidic acid, ethyl ester, hydrochloride)

6-Heptynimidic acid, ethyl ester, hydrochloride structure
88499-80-3 structure
Product Name:6-Heptynimidic acid, ethyl ester, hydrochloride
CAS No:88499-80-3
MF:C9H16ClNO
MW:189.682441711426
CID:630502
PubChem ID:13206797
Update Time:2025-04-19

6-Heptynimidic acid, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Heptynimidic acid, ethyl ester, hydrochloride
    • ethyl hept-6-ynimidate,hydrochloride
    • DTXSID40527746
    • 88499-80-3
    • Ethyl hept-6-ynimidate--hydrogen chloride (1/1)
    • Inchi: 1S/C9H15NO.ClH/c1-3-5-6-7-8-9(10)11-4-2;/h1,10H,4-8H2,2H3;1H
    • InChI Key: AJJYWFVLNSMICW-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(CCCCC#C)=N

Computed Properties

  • Exact Mass: 189.0920418g/mol
  • Monoisotopic Mass: 189.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1Ų
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